Cas no 1805983-46-3 (3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid)

• Product Name: 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid
• CAS No: 1805983-46-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4857179
• Update Time: 2025-05-28

3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-7-4(11)2-3(8(13)14)5(12-7)6(9)10/h2,6H,11H2,1H3,(H,13,14)
• InChI Key： VQOWIEIIYAQKTK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 85.4

Additional information on 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1805983-46-3)

3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1805983-46-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention for its potential as a building block in drug discovery and crop protection agents. Its unique structure, combining a carboxylic acid moiety with an amino group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing next-generation herbicides and antiviral agents, aligning with global trends toward sustainable agriculture and pandemic preparedness. The compound's CAS No. 1805983-46-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid involves multi-step organic reactions, including halogenation and carboxylation, to achieve high purity. Its difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and target binding affinity—a hot topic in AI-driven drug design discussions. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with industry standards for pharmaceutical intermediates.

From an SEO perspective, common queries related to this compound include "synthesis of fluorinated pyridines," "applications of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid," and "CAS 1805983-46-3 suppliers." These keywords highlight the compound's dual role in academia and industrial R&D. Notably, its potential in green chemistry aligns with the rising interest in eco-friendly synthesis methods, a trending topic in scientific communities.

In conclusion, 3-Amino-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1805983-46-3) represents a cutting-edge intermediate with broad utility. Its structural features and applicability in drug discovery and agrochemical innovation position it as a compound of high strategic value, meeting both current research demands and future market needs.